Cas no 64359-02-0 (Benzoyl chloride,2,6-diethyl-)
Benzoyl chloride,2,6-diethyl- structure
Product Name:Benzoyl chloride,2,6-diethyl-
CAS No:64359-02-0
MF:C11H13ClO
MW:196.673322439194
CID:499926
PubChem ID:13068584
Update Time:2025-04-19
Benzoyl chloride,2,6-diethyl- Chemical and Physical Properties
Names and Identifiers
-
- Benzoyl chloride,2,6-diethyl-
- 2,6-diethylbenzoyl chloride
- Benzoyl chloride, 2,6-diethyl- (7CI,9CI)
- AKOS015995964
- 64359-02-0
- 2,6-diethylbenzoylchloride
- QQRITLYBTVMRHT-UHFFFAOYSA-N
- DTXSID90517253
- SCHEMBL9712566
- 2,6-diethylbenzoyl-chloride
-
- MDL: MFCD13174359
- Inchi: 1S/C11H13ClO/c1-3-8-6-5-7-9(4-2)10(8)11(12)13/h5-7H,3-4H2,1-2H3
- InChI Key: QQRITLYBTVMRHT-UHFFFAOYSA-N
- SMILES: ClC(C1C(=CC=CC=1CC)CC)=O
Computed Properties
- Exact Mass: 196.06559
- Monoisotopic Mass: 196.0654927g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 13
- Rotatable Bond Count: 3
- Complexity: 167
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 4
- Topological Polar Surface Area: 17.1Ų
Experimental Properties
- PSA: 17.07
Benzoyl chloride,2,6-diethyl- Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Fluorochem | 069394-250mg |
2,6-Diethylbenzoyl chloride |
64359-02-0 | 250mg |
£319.00 | 2022-03-01 | ||
| Fluorochem | 069394-1g |
2,6-Diethylbenzoyl chloride |
64359-02-0 | 1g |
£722.00 | 2022-03-01 | ||
| Fluorochem | 069394-5g |
2,6-Diethylbenzoyl chloride |
64359-02-0 | 5g |
£1910.00 | 2022-03-01 | ||
| A2B Chem LLC | AG84459-250mg |
Benzoyl chloride, 2,6-diethyl- (7CI,9CI) |
64359-02-0 | 98% | 250mg |
$340.00 | 2024-04-19 | |
| A2B Chem LLC | AG84459-1g |
Benzoyl chloride, 2,6-diethyl- (7CI,9CI) |
64359-02-0 | 98% | 1g |
$770.00 | 2024-04-19 | |
| A2B Chem LLC | AG84459-5g |
Benzoyl chloride, 2,6-diethyl- (7CI,9CI) |
64359-02-0 | 98% | 5g |
$2037.00 | 2024-04-19 | |
| 1PlusChem | 1P00EOQZ-250mg |
Benzoyl chloride, 2,6-diethyl- (7CI,9CI) |
64359-02-0 | 98% | 250mg |
$417.00 | 2025-02-27 | |
| 1PlusChem | 1P00EOQZ-1g |
Benzoyl chloride, 2,6-diethyl- (7CI,9CI) |
64359-02-0 | 98% | 1g |
$911.00 | 2025-02-27 | |
| 1PlusChem | 1P00EOQZ-5g |
Benzoyl chloride, 2,6-diethyl- (7CI,9CI) |
64359-02-0 | 98% | 5g |
$2367.00 | 2025-02-27 |
Benzoyl chloride,2,6-diethyl- Related Literature
-
Luis Miguel Azofra,Douglas R. MacFarlane,Chenghua Sun Chem. Commun., 2016,52, 3548-3551
-
Hyejin Moon,Aaron R. Wheeler,Robin L. Garrell,Chang-Jin “CJ” Kim Lab Chip, 2006,6, 1213-1219
-
Patricia A. A. M. Vaz,João Rocha,Artur M. S. Silva New J. Chem., 2016,40, 8198-8201
-
Huiying Xu,Lu Zheng,Yu Zhou,Bang-Ce Ye Analyst, 2021,146, 5542-5549
-
Yang Xu,Min Wang,Donghui Wei,Rongqiang Tian,Zheng Duan,François Mathey Dalton Trans., 2019,48, 5523-5526
64359-02-0 (Benzoyl chloride,2,6-diethyl-) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)
Recommended suppliers
Enjia Trading Co., Ltd
Gold Member
CN Supplier
Bulk
Nanjing Jubai Biopharm
Gold Member
CN Supplier
Bulk
Changzhou Guanjia Chemical Co., Ltd
Gold Member
CN Supplier
Bulk
TAIXING JOXIN BIO-TEC CO.,LTD.
Gold Member
CN Supplier
Bulk
上海嵘奥生物技术有限公司
Gold Member
CN Supplier
Reagent